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Compound of Interest

Compound Name: 1-Hydroxy-2-hexadecen-4-one

Cat. No.: B15177116 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount to ensuring a secure laboratory environment and

regulatory compliance. This document provides a comprehensive, step-by-step guide for the

proper disposal of 1-Hydroxy-2-hexadecen-4-one, a long-chain unsaturated keto-alcohol.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for 1-Hydroxy-2-hexadecen-4-one is not readily

available, based on the characteristics of similar long-chain aliphatic ketones and alcohols, it

should be handled as a potentially hazardous substance. A comparable shorter-chain

compound, 1-hydroxyhexan-2-one, is classified as a flammable liquid that can cause skin and

eye irritation[1]. Therefore, appropriate personal protective equipment (PPE) is crucial.

Personal Protective Equipment (PPE) Summary

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile,

neoprene).

Body Protection Laboratory coat.

Respiratory
Use in a well-ventilated area or under a fume

hood to minimize inhalation of vapors.[2]
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Step-by-Step Disposal Protocol
The disposal of 1-Hydroxy-2-hexadecen-4-one must comply with local, state, and federal

regulations. Improper disposal can lead to environmental contamination and significant

penalties[3]. Under no circumstances should this chemical be poured down the drain[4][5].

Waste Identification and Classification:

Treat 1-Hydroxy-2-hexadecen-4-one as hazardous waste. The U.S. Environmental

Protection Agency (EPA) defines hazardous waste by characteristics such as ignitability,

corrosivity, reactivity, and toxicity[2][3]. Given its likely properties, it falls under this

category.

Waste Collection and Segregation:

Collect waste 1-Hydroxy-2-hexadecen-4-one in a dedicated, properly labeled, and

chemically compatible container[2][6][7].

The container must be in good condition, with a secure, leak-proof closure[3].

Do not mix this waste with other waste streams, such as halogenated solvents, aqueous

waste, or strong acids and bases, to prevent dangerous reactions[5][8].

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name: "1-Hydroxy-2-hexadecen-4-one"[2]. Avoid using abbreviations or chemical

formulas.

The label should also include the date when the waste was first added to the container.

Storage:

Store the waste container in a designated satellite accumulation area (SAA) that is near

the point of generation and under the control of laboratory personnel[9].

The storage area should be well-ventilated[6].
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Ensure secondary containment is in place to capture any potential leaks or spills[9].

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or a

licensed hazardous waste disposal company to arrange for pickup and disposal[6][9].

Follow their specific procedures for waste consolidation and transportation.
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Caption: Disposal workflow for 1-Hydroxy-2-hexadecen-4-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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